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Compound of Interest

Compound Name: Triethyl 2-phosphonobutyrate

Cat. No.: B091414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethyl 2-phosphonobutyrate is a versatile organophosphonate reagent widely employed in

organic synthesis. Its utility is most prominently demonstrated in the Horner-Wadsworth-

Emmons (HWE) reaction, a cornerstone for the stereoselective synthesis of α,β-unsaturated

esters. These structural motifs are integral to a multitude of biologically active molecules,

making Triethyl 2-phosphonobutyrate a valuable tool in the synthesis of compounds with

therapeutic potential. This guide provides a comprehensive overview of its chemical identity,

physicochemical properties, key synthetic applications, and detailed experimental

methodologies.

Chemical Identity: Alternate Names and Synonyms
Triethyl 2-phosphonobutyrate is known by a variety of names in chemical literature and

commercial catalogs. A comprehensive list of its synonyms and identifiers is provided below to

aid in its recognition and sourcing.
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Identifier Type Value

IUPAC Name ethyl 2-(diethoxyphosphoryl)butanoate[1]

CAS Number 17145-91-4[1][2][3][4][5]

Molecular Formula C₁₀H₂₁O₅P[1][2][3][4][5]

Molecular Weight 252.24 g/mol [1][3][4][5]

InChI Key GYUCVQSNZFRDRL-UHFFFAOYSA-N[1]

Synonyms
Butanoic acid, 2-(diethoxyphosphinyl)-, ethyl

ester[1]

Ethyl 2-(diethoxyphosphoryl)butanoate[1][2][3]

[4][5]

Ethyl 2-(diethylphosphono)butyrate[1]

NSC 22423[3][4]

Triethyl 2-phosphonobutanoate[1]

Triethyl α-phosphonobutyrate[3]

α-Diethylphosphonobutanoic acid ethyl ester[3]

[4]

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety data for Triethyl 2-phosphonobutyrate
is presented in the following tables for easy reference and comparison.

Table 1: Physical and Chemical Properties
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Property Value Conditions

Appearance
Colorless to pale yellow

liquid[2]
Ambient

Boiling Point 152-154 °C[5] 14 mmHg

Density 1.064 g/mL[5] at 25 °C

Refractive Index 1.432[5] n20/D

Flash Point >113 °C (>235.4 °F)[5] Closed cup

Solubility

Soluble in organic solvents

such as dichloromethane,

chloroform, and acetonitrile.

Not miscible or difficult to mix

with water.[3][6]

-

Table 2: Safety and Hazard Information
Hazard Category GHS Classification

Precautionary Statements

(Selected)

Skin Corrosion/Irritation
Warning: Causes skin irritation

(H315)[4]

P264: Wash hands thoroughly

after handling. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[4]

Serious Eye Damage/Irritation
Warning: Causes serious eye

irritation (H319)[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Specific Target Organ Toxicity

(Single Exposure)

Warning: May cause

respiratory irritation (H335)[4]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.[4]
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Core Application: The Horner-Wadsworth-Emmons
Reaction
Triethyl 2-phosphonobutyrate is a quintessential reagent for the Horner-Wadsworth-Emmons

(HWE) reaction, which facilitates the synthesis of α,β-unsaturated esters from aldehydes and

ketones.[7] This reaction is renowned for its high stereoselectivity, typically favoring the

formation of the (E)-alkene.[7] The HWE reaction offers several advantages over the traditional

Wittig reaction, including the use of more nucleophilic phosphonate carbanions and the

straightforward removal of the water-soluble phosphate byproduct.[8]

Experimental Workflow: Horner-Wadsworth-Emmons
Reaction
The general workflow for a Horner-Wadsworth-Emmons reaction using Triethyl 2-
phosphonobutyrate is depicted below.

Triethyl 2-phosphonobutyrate

Phosphonate Carbanion

Deprotonation

Base (e.g., NaH, KHMDS)

Oxaphosphetane Intermediate

Nucleophilic Addition

Aldehyde/Ketone

(E)-α,β-Unsaturated Ester

Elimination

Water-Soluble Phosphate Byproduct

Click to download full resolution via product page

Caption: General workflow of the Horner-Wadsworth-Emmons reaction.
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Detailed Experimental Protocol: Synthesis of an (E)-α,β-
Unsaturated Ester
The following is a representative protocol for the Horner-Wadsworth-Emmons reaction using a

phosphonate ester with an aldehyde. This procedure is adapted from established methods and

can be modified for specific substrates.[1][6]

Materials:

Triethyl 2-phosphonobutyrate (1.2 equivalents)

Aldehyde (1.0 equivalent)

Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equivalents)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, nitrogen

inlet, and dropping funnel, add sodium hydride (1.2 equivalents).

Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, and then

carefully add anhydrous THF.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of Triethyl 2-phosphonobutyrate (1.2 equivalents) in anhydrous THF

to the stirred suspension of sodium hydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/pdf/Protocol_for_the_Horner_Wadsworth_Emmons_Reaction_with_Aldehydes_Application_Notes_for_Researchers.pdf
https://nrochemistry.com/horner-wadsworth-emmons-reaction/
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/product/b091414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional 30 minutes to ensure complete formation of the phosphonate carbanion.

Cool the reaction mixture back to 0 °C.

Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise to the reaction

mixture.

Allow the reaction to warm to room temperature and stir until completion, as monitored by

thin-layer chromatography (TLC).

Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

Concentrate the filtrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

(E)-α,β-unsaturated ester.

Applications in Drug Discovery and Development
Triethyl 2-phosphonobutyrate is instrumental in the synthesis of precursors to various

therapeutic agents. Its application in the construction of key intermediates for BACE1 inhibitors

and PPAR agonists highlights its importance in drug discovery.

BACE1 Inhibitors and Alzheimer's Disease
Beta-secretase 1 (BACE1) is a key enzyme in the amyloidogenic pathway that produces

amyloid-β (Aβ) peptides, which are central to the pathology of Alzheimer's disease.[9] Inhibition

of BACE1 is a primary therapeutic strategy to reduce Aβ production.

The following diagram illustrates the role of BACE1 in the cleavage of Amyloid Precursor

Protein (APP) and the subsequent formation of amyloid-β plaques.
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Caption: Simplified BACE1 signaling pathway in Alzheimer's disease.

PPAR Agonists and Metabolic Diseases
Peroxisome proliferator-activated receptors (PPARs) are nuclear hormone receptors that play

crucial roles in regulating lipid and glucose metabolism.[10] PPAR agonists are used in the

treatment of metabolic disorders such as type 2 diabetes and dyslipidemia.

The mechanism of action for PPAR agonists involves the regulation of gene expression, as

depicted in the diagram below.
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Caption: Simplified PPAR agonist signaling pathway.

Conclusion
Triethyl 2-phosphonobutyrate is a valuable and versatile reagent for organic synthesis,

particularly for the stereoselective formation of carbon-carbon double bonds via the Horner-

Wadsworth-Emmons reaction. Its application in the synthesis of complex molecules with

therapeutic potential, such as BACE1 inhibitors and PPAR agonists, underscores its

significance for researchers and professionals in the field of drug development. The information
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and protocols provided in this guide serve as a comprehensive resource for the effective

utilization of this important synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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